N-[1-[(methylamino)carbonyl]-2-(1-naphthyl)vinyl]benzamide

• IUPAC Name: N-[(E)-3-(methylamino)-1-naphthalen-1-yl-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C21H18N2O2/c1-22-21(25)19(23-20(24)16-9-3-2-4-10-16)14-17-12-7-11-15-8-5-6-13-18(15)17/h2-14H,1H3,(H,22,25)(H,23,24)/b19-14+
• InChI Key: LAFBYIJJWPQVCN-XMHGGMMESA-N
• Canonical SMILES: CNC(=O)C(=CC1=CC=CC2=CC=CC=C21)NC(=O)C3=CC=CC=C3
• Isomeric SMILES: CNC(=O)/C(=C\C1=CC=CC2=CC=CC=C21)/NC(=O)C3=CC=CC=C3
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol

Description

This compound is a type of benzamide, which is an organic compound consisting of a carboxamide (a functional group characterized by the formula -C(=O)NR2) substituent attached to a benzene ring. The specific structure of this compound suggests that it may have interesting chemical properties due to the presence of the naphthyl group and the vinyl group.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, contains a benzamide group, a naphthyl group, and a vinyl group. These groups are likely to confer specific chemical properties to the compound, such as aromaticity from the benzene and naphthyl groups, and potential reactivity from the vinyl group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The vinyl group could potentially undergo addition reactions, while the carbonyl group in the benzamide portion could be involved in various reactions such as nucleophilic acyl substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide, naphthyl, and vinyl groups could affect its solubility, melting point, boiling point, and other properties.

Mechanism of Action

Without specific information about the biological activity of this compound, it’s difficult to predict its mechanism of action. Benzamides can have a wide range of biological activities depending on their specific structure.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific safety data for this compound, general guidelines for handling organic compounds should be followed.

Future Directions

The study of novel benzamide derivatives like this compound could be a promising area of research, given the diverse biological activities that benzamides can exhibit. Further studies could focus on the synthesis, characterization, and biological testing of this compound.